Cas no 21615-52-1 (1,4-Benzenedicarboxylic acid, 2-[(4-carboxyphenyl)sulfonyl]-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2-[(4-carboxyphenyl)sulfonyl]-
• CAS No: 21615-52-1
• MF: C₁₅H₁₀O₈S
• MW: 350.300103664398
• CID: 1402901
• Update Time: 2024-08-15

1,4-Benzenedicarboxylic acid, 2-[(4-carboxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2-[(4-carboxyphenyl)sulfonyl]-

• Inchi： 1S/C15H10O8S/c16-13(17)8-1-4-10(5-2-8)24(22,23)12-7-9(14(18)19)3-6-11(12)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： ZZQLWVWUQYVDNC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(C(O)=O)C=C1S(C1=CC=C(C(O)=O)C=C1)(=O)=O

Computed Properties

• Exact Mass: 350.0096

Experimental Properties

• Density: 1.626±0.06 g/cm3(Predicted)
• Boiling Point: 696.8±55.0 °C(Predicted)
• PSA: 146.04
• pka: 2.30±0.36(Predicted)